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Compound of Interest

Compound Name: 1-Methoxyheptane

Cat. No.: B13389018

Essential Safety and Handling Guide for 1-
Methoxyheptane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Methoxyheptane in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe and
compliant use of this chemical.

Hazard Identification and Classification

1-Methoxyheptane is classified as harmful if inhaled and is toxic to aquatic life with long-
lasting effects. It is a combustible liquid, and its vapors are heavier than air, which may spread
along floors. Vapors can form explosive mixtures with air upon intense heating.

GHS Hazard Statements:

e H332: Harmful if inhaled.

e H411: Toxic to aquatic life with long lasting effects.
GHS Precautionary Statements:

e P261: Avoid breathing mist or vapours.

e P271: Use only outdoors or in a well-ventilated area.
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e P273: Avoid release to the environment.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.

e P391: Collect spillage.

e P501: Dispose of contents/ container to an approved waste disposal plant.

Physical and Chemical Properties

Property Value Source(s)
Molecular Formula C8H180 [1]
Molecular Weight 130.23 g/mol [1112]
Physical State Liquid

Boiling Point 150.5°C at 760 mmHg [1]

Flash Point 35.8°C [1]

Density 0.78 g/cm?3 [1]

Vapor Pressure 4.87 mmHg at 25°C [1]

Operational and Safety Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical for the safe handling of 1-Methoxyheptane. The
following table summarizes the recommended equipment.
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. Specific ]
Protection Type . Rationale
Recommendations

Wear tightly fitting safety
goggles or chemical safety
goggles as described by )
To protect against splashes
Eye and Face OSHA's eye and face S

_ , _ that can cause eye irritation.
protection regulations in 29
CFR 1910.133 or European

Standard EN166.[3]

Wear appropriate protective

gloves (e.g., Solvex, neoprene, )
) ] ] To prevent skin contact and
Skin Protection viton, butyl, buna, natural o
) irritation.[5]
latex) and clothing to prevent

skin exposure.[3][4]

Use only in a well-ventilated

area or under a chemical fume ) ] o
) To prevent inhalation, which is
Respiratory hood.[4] If vapors or aerosols harmiul
armful.
are generated, respiratory

protection is required.

Handling and Storage

» Handling: Always work under a chemical fume hood. Avoid inhaling the substance or mixture
and prevent the generation of vapors and aerosols. Wash hands thoroughly after handling.[3]

[4]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3] Store
away from heat, sparks, open flames, and hot surfaces.[5]

First Aid Measures
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Exposure Route First Aid Procedure

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial
Inhalation respiration. If breathing is difficult, trained

personnel may administer oxygen. Seek

immediate medical attention.[6]

Immediately remove all contaminated clothing.
Skin Contact Rinse the skin with plenty of water or shower. If

irritation persists, get medical attention.[6]

Rinse immediately and thoroughly with plenty of

water for at least 15 minutes, also under the
Eye Contact eyelids. Remove contact lenses if present and

easy to do. If irritation persists, seek medical

attention.[4]

Do NOT induce vomiting. If the person is

conscious, give two glasses of water to drink.
Ingestion Never give anything by mouth to an

unconscious person.[4] Seek immediate medical

attention.[6]

Spill and Disposal Plan

Spill Response

In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources
of ignition.[5] Use personal protective equipment.[3] Cover drains to prevent entry into
waterways. Contain and collect the spillage with a non-combustible absorbent material (e.g.,
sand, silica gel, universal binder).[3] Place the collected material in a suitable, closed container
for disposal.[3]

Waste Disposal

Dispose of 1-Methoxyheptane and its container as hazardous waste in accordance with local,
regional, and national regulations.[7] Do not mix with other waste. Leave the chemical in its
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original container. Empty containers should be handled as the product itself. Contact a licensed
professional waste disposal service for proper disposal.

Workflow for Chemical Spill Response
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Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

l

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use absorbents, cover drains)

Collect Absorbed Material

Place in Labeled Hazardous
Waste Container

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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